Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate

• IUPAC Name: ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate
• InChI: InChI=1S/C13H15F2NO3/c1-3-16(8-12(17)19-4-2)13(18)9-5-10(14)7-11(15)6-9/h5-7H,3-4,8H2,1-2H3
• InChI Key: UXQFEFXPVNHNKS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)OCC)C(=O)C1=CC(=CC(=C1)F)F
• Molecular Formula: C13H15F2NO3
• Molecular Weight: 271.26 g/mol

Description

Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate, also known as DFEAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of N-acyl amino acid derivatives and has been found to possess a range of biochemical and physiological effects. In

Scientific Research Applications

Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate has been found to have potential therapeutic applications in various scientific research fields. One of the most prominent applications is in the field of cancer research. Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has been tested on various cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has shown promising results.
Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate has also been found to have potential applications in the field of neurodegenerative diseases. It has been shown to protect neuronal cells from oxidative stress and inflammation, which are key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate involves its ability to activate the AMP-activated protein kinase (AMPK) pathway. AMPK is a key regulator of cellular energy homeostasis, and its activation has been shown to have a range of beneficial effects, including the inhibition of cancer cell growth and the protection of neuronal cells from oxidative stress. Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate activates AMPK by inhibiting the activity of protein phosphatase 2A (PP2A), which is a negative regulator of the AMPK pathway.
Biochemical and Physiological Effects
Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by removing acetyl groups from histones. HDAC inhibition has been shown to have a range of beneficial effects, including the induction of apoptosis in cancer cells and the improvement of cognitive function in animal models of neurodegenerative diseases.
Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate has also been found to modulate the activity of various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. These pathways are involved in the regulation of cell growth, proliferation, and survival, and their dysregulation is implicated in the development of various diseases, including cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate in lab experiments is its specificity for the AMPK pathway. This compound has been shown to activate AMPK without affecting other signaling pathways, which makes it a useful tool for studying the role of AMPK in various cellular processes.
However, one limitation of using Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate in lab experiments is its relatively low solubility in aqueous solutions. This can make it difficult to administer the compound to cells or animals in a consistent and reproducible manner. Additionally, the synthesis of Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate can be challenging and time-consuming, which can limit its availability for use in lab experiments.

Future Directions

There are several future directions for the scientific research of Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate. One area of interest is the development of more efficient and scalable synthesis methods for Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate, which would increase its availability for use in lab experiments and potential therapeutic applications.
Another area of interest is the investigation of the potential use of Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate in combination with other drugs or therapies. For example, Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate has been shown to enhance the anticancer effects of chemotherapy drugs in animal models of cancer, suggesting that it may have potential as an adjuvant therapy.
Finally, further research is needed to fully understand the mechanism of action of Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate and its potential applications in various scientific research fields. This includes investigating the effects of Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate on other signaling pathways and cellular processes, as well as conducting preclinical and clinical trials to evaluate its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of Ethyl 2-[(3,5-difluorobenzoyl)-ethylamino]acetate involves the reaction between ethyl glycinate hydrochloride and difluorobenzoyl chloride in the presence of triethylamine as a base. The reaction takes place in anhydrous dichloromethane at room temperature, and the resulting product is purified by recrystallization using ethanol. The yield of the synthesis is approximately 60%, and the purity of the product can be confirmed using nuclear magnetic resonance (NMR) and mass spectrometry (MS) analysis.